12-O-Methylsordariol

• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: (E,2S,3R)-5-[3-hydroxy-2-(methoxymethyl)phenyl]pent-4-ene-2,3-diol
• InChI: InChI=1S/C13H18O4/c1-9(14)12(15)7-6-10-4-3-5-13(16)11(10)8-17-2/h3-7,9,12,14-16H,8H2,1-2H3/b7-6+/t9-,12+/m0/s1
• InChI Key: OACLBOXVALMZFJ-IUPBQIPNSA-N
• Isomeric SMILES: C[C@@H]([C@@H](/C=C/C1=C(C(=CC=C1)O)COC)O)O
• Canonical SMILES: CC(C(C=CC1=C(C(=CC=C1)O)COC)O)O

Description

12-O-Methylsordariol is a fungal secondary metabolite identified in studies analyzing metabolic profiles of Auricularia cornea cultivated on different substrates, such as eucalyptus sawdust and bark . Structurally, it is hypothesized to be a methylated derivative of sordariol, a class of polyketide-derived compounds often associated with fungal defense mechanisms or environmental adaptation.

Quantitative analyses reveal that 12-O-Methylsordariol has a relative abundance of 1.07 (normalized peak area) under tested conditions, with a statistically significant upregulation (p < 0.01) and a fold change of 1.21 compared to control groups .

Preparation Methods

The synthetic routes and reaction conditions for 12-O-Methylsordariol are not extensively documented in the available literature. it is typically synthesized in laboratory settings for research purposes . Industrial production methods are not well-established, indicating that it is not widely produced on a commercial scale.

Chemical Reactions Analysis

12-O-Methylsordariol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Scientific Research Applications

12-O-Methylsordariol is a useful organic compound for research related to life sciences . It is used in various fields, including chemistry, biology, medicine, and industry. Its specific applications in these fields are not extensively detailed in the available literature, but it is known to be a valuable tool for scientific research .

Mechanism of Action

it is known to exert its effects through interactions with molecular targets and pathways involved in various biological processes .

Comparison with Similar Compounds

Key Findings:

Regulatory Significance : All listed compounds, including 12-O-Methylsordariol, exhibit statistically significant upregulation (p < 0.01), suggesting a coordinated metabolic response to substrate composition .

Fold Change Variability: Protocatechualdehyde and 1-Oleoyl-SN-glycero-3-phosphocholine show the highest fold changes (1.69 and 1.63, respectively), indicating pronounced substrate-induced modulation. 12-O-Methylsordariol exhibits a moderate fold change (1.21), suggesting its production is less sensitive to substrate variation compared to other metabolites.

Functional Roles: Citric Acid: A central TCA cycle intermediate; its upregulation may reflect enhanced energy metabolism in fungal cells . Gentiobiose: A disaccharide linked to carbohydrate storage or stress signaling.

Research Implications and Limitations

The comparative data underscore the importance of substrate composition in modulating fungal metabolite profiles. However, the absence of structural analogs of 12-O-Methylsordariol in current datasets limits deeper mechanistic insights. Future studies should prioritize:

• Isolation and structural elucidation of 12-O-Methylsordariol via NMR or crystallography.
• Comparative assays evaluating bioactivity (e.g., antimicrobial, cytotoxic) against related compounds.
• Transcriptomic analysis to identify biosynthetic gene clusters responsible for its production.